Cas no 104240-92-8 (2-bromo-n-propan-2-ylacetamide;hydrochloride)

2-bromo-n-propan-2-ylacetamide;hydrochloride structure
104240-92-8 structure
Product Name:2-bromo-n-propan-2-ylacetamide;hydrochloride
CAS No:104240-92-8
MF:C5H11BrClNO
MW:216.50393986702
CID:1147716
PubChem ID:71333168
Update Time:2025-04-20

2-bromo-n-propan-2-ylacetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-N-propan-2-ylacetamide,hydrochloride
    • 2-bromo-N-propan-2-ylacetamide
    • hydrochloride
    • 2-Bromo-N-(propan-2-yl)acetamide--hydrogen chloride (1/1)
    • DTXSID50761472
    • 104240-92-8
    • 2-bromo-n-propan-2-ylacetamide;hydrochloride
    • Inchi: 1S/C5H10BrNO.ClH/c1-4(2)7-5(8)3-6;/h4H,3H2,1-2H3,(H,7,8);1H
    • InChI Key: NUTBVORVGVPEEG-UHFFFAOYSA-N
    • SMILES: BrCC(NC(C)C)=O.Cl

Computed Properties

  • Exact Mass: 214.97133
  • Monoisotopic Mass: 214.97125g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 82.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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